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Compound of Interest

Compound Name: Thiobarbituric acid

Cat. No.: B1682259 Get Quote

Thiobarbituric Acid: A Technical Guide for
Researchers
For Researchers, Scientists, and Drug Development Professionals

Thiobarbituric acid (TBA) is a heterocyclic organic compound with significant applications in

biomedical research, particularly as a key reagent in the quantification of lipid peroxidation.

This technical guide provides an in-depth overview of its chemical properties, CAS number,

and a detailed examination of its most common application, the Thiobarbituric Acid Reactive

Substances (TBARS) assay.

Core Chemical Properties and Identification
Thiobarbituric acid is structurally analogous to barbituric acid, with a sulfur atom replacing

one of the carbonyl oxygen atoms. This substitution imparts distinct chemical characteristics

crucial for its analytical applications.

CAS Number: 504-17-6[1][2][3]

Synonyms: 4,6-Dihydroxy-2-mercaptopyrimidine, 2-Mercaptobarbituric Acid, TBA[2][4]

A summary of the key quantitative chemical and physical properties of thiobarbituric acid is

presented in the table below for easy reference.
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Property Value References

Molecular Formula C₄H₄N₂O₂S [2][4]

Molecular Weight 144.15 g/mol [3][4]

Melting Point ~245 °C (with decomposition) [3][4]

pKa ~3.96 [5]

UV/Vis λmax
212, 284 nm (in

Ethanol/Water)
[2][6]

Molar Absorptivity (ε)
414.9 L/(cm·mol) at 320 nm (in

95% Ethanol/5% Water)
[7]

Solubility Profile
The solubility of thiobarbituric acid is a critical consideration for its use in various

experimental protocols.

Solvent Solubility References

Dimethyl Sulfoxide (DMSO)
~12 mg/mL, 55 mg/mL (381.55

mM)
[2][6][8]

Dimethylformamide (DMF) ~12 mg/mL [2][6]

Ethanol ~0.2 mg/mL [2][6]

Phosphate-Buffered Saline

(PBS, pH 7.2)
~0.5 mg/mL [2][6]

Water
Slightly soluble, solubility

increases with heat
[4]

Hot Water Soluble [4]

Ether Soluble [4]

Alkali and Sodium Carbonate

Solutions
Soluble [4]
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The Thiobarbituric Acid Reactive Substances
(TBARS) Assay
The most prominent application of thiobarbituric acid is in the TBARS assay, a widely used

method to measure lipid peroxidation by detecting malondialdehyde (MDA), a reactive

aldehyde formed during the oxidative degradation of polyunsaturated fatty acids.[9] The

reaction between TBA and MDA under acidic conditions and high temperature results in the

formation of a colored adduct that can be quantified spectrophotometrically.

Reaction of Thiobarbituric Acid with Malondialdehyde
(MDA)

Malondialdehyde (MDA)

MDA-TBA Adduct
(Chromophore)

Reacts with 2 molecules of TBA

Thiobarbituric Acid (TBA)

Thiobarbituric Acid (TBA)

Spectrophotometric
Measurement

Absorbance at ~532 nm

Click to download full resolution via product page

Caption: Reaction of MDA with two molecules of TBA to form a measurable chromophore.

Experimental Protocol: TBARS Assay for Biological
Samples
This protocol provides a generalized methodology for the TBARS assay, adaptable for various

biological samples such as plasma, serum, and tissue homogenates.

Materials:

Thiobarbituric Acid (TBA)
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Trichloroacetic Acid (TCA)

1,1,3,3-Tetramethoxypropane (TMP) or Malondialdehyde (MDA) for standard curve

Hydrochloric Acid (HCl) or other acid

Butylated Hydroxytoluene (BHT) (optional, to prevent further oxidation)

Spectrophotometer or plate reader

Reagent Preparation:

TBA Reagent: Prepare a 0.67% (w/v) solution of TBA in 50% acetic acid. Gentle heating may

be required to fully dissolve the TBA.

TCA Solution: Prepare a 10% (w/v) aqueous solution of TCA.

MDA Standard Stock Solution: Hydrolyze TMP to generate MDA by mixing TMP with a dilute

acid (e.g., 0.1 M HCl) and incubating. Prepare a stock solution of known concentration.

TBARS Assay Workflow
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Sample Preparation
(e.g., tissue homogenization, plasma collection)

Acid Precipitation
(Add TCA to precipitate proteins)

Centrifugation

Collect Supernatant

Add TBA Reagent

Heat at 90-100°C for 15-60 min

Cool Samples

Centrifugation (optional,
to remove precipitate)

Measure Absorbance at ~532 nm

Quantify MDA using a Standard Curve

Click to download full resolution via product page
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Caption: A generalized workflow for the Thiobarbituric Acid Reactive Substances (TBARS)

assay.

Procedure:

Sample Preparation:

Tissue: Homogenize tissue in a suitable buffer (e.g., RIPA buffer) on ice.

Plasma/Serum: Use directly.

Protein Precipitation: Add an equal volume of cold 10% TCA to the sample. Vortex and

incubate on ice for 15 minutes.

Centrifugation: Centrifuge at 2,200 x g for 15 minutes at 4°C.[10][11]

Reaction: Transfer the supernatant to a new tube and add an equal volume of 0.67% TBA

reagent.

Incubation: Incubate the mixture in a boiling water bath for 10-15 minutes.[10][11]

Cooling: Cool the tubes on ice to stop the reaction.

Measurement: Measure the absorbance of the resulting pink-colored solution at 532 nm

using a spectrophotometer.

Quantification: Prepare a standard curve using known concentrations of MDA. Calculate the

concentration of TBARS in the samples by comparing their absorbance to the standard

curve. The results are typically expressed as MDA equivalents.

Signaling and Biological Relevance
It is important to note that thiobarbituric acid itself is not known to be directly involved in

specific signaling pathways within biological systems. Its primary role in a research context is

as an analytical reagent. The TBARS assay, while a valuable tool, provides a general measure

of oxidative stress and lipid peroxidation.[9] Elevated TBARS levels are associated with a

multitude of pathological conditions and cellular stress responses, but do not implicate a single,
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specific signaling cascade. Therefore, the results of a TBARS assay should be interpreted in

the broader context of other markers of oxidative stress and cellular function.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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